Cas no 16427-42-2 (2,2-dimethylpropyl methanesulfonate)

• Product Name: 2,2-dimethylpropyl methanesulfonate
• CAS No: 16427-42-2
• MF: C₆H₁₄O₃S
• MW: 166.238561153412
• CID: 163988
• PubChem ID: 146292
• Update Time: 2025-04-19

2,2-dimethylpropyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2,2-dimethyl-, 1-methanesulfonate
• 2,2-DIMETHYLPROPYLMETHANESULPHONATE
• 1-iodo-2,2,2-trimethylpropane
• 1-iodo-2,2-dimethyl-propane
• 2,2-Dimethyl-1-iodopropane
• 2,2-dimethylpropyl iodide
• 2,2-dimethylpropyl methanesulfonate
• methanesulfonic acid 2,2-dimethyl-propyl ester
• methanesulfonic acid neopentyl ester
• Methansulfonsaeure-neopentylester
• neopentyl iodide
• neopentyl mesylate
• neopentyl methanesulfonate
• neoPentyl-I
• Propane,1-iodo-2,2-dimethyl
• tert-butylmethyl iodide
• SCHEMBL822934
• AKOS026735629
• 1-Propanol, 2,2-dimethyl-, methanesulfonate
• DTXSID40936930
• 1-Propanol, 2,2-dimethyl-, 1-methanesulfonate
• 2,2-DIMETHYLPROPYLMETHANESULFONATE
• 16427-42-2
• 2,2-Dimethyl-1-propanol methanesulfonate
• EN300-189854

• Inchi： 1S/C6H14O3S/c1-6(2,3)5-9-10(4,7)8/h5H2,1-4H3
• InChI Key： KNIBMLHGILXPOS-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(C)(C)C

Computed Properties

• Exact Mass: 165.05900
• Monoisotopic Mass: 166.066365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 1.4

Experimental Properties

• Color/Form: NA
• Density: 1.072
• Boiling Point: 246.3°C at 760 mmHg
• Flash Point: 102.8°C
• Refractive Index: 1.434
• PSA: 65.58000
• LogP: 2.04860

2,2-dimethylpropyl methanesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃